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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethylhexanal is a branched-chain aliphatic aldehyde that holds significance in various
chemical and biological contexts. As a member of the aldehyde family, its reactivity is primarily
dictated by the electrophilic nature of the carbonyl group and the presence of alpha-hydrogens.
This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental methodologies associated with 3,5-Dimethylhexanal, tailored for
professionals in research and drug development. While specific experimental data for this
compound is limited in publicly accessible literature, this guide consolidates available
information and provides general protocols applicable to its synthesis and purification.

Chemical Structure and Identification

The structural attributes of 3,5-Dimethylhexanal are fundamental to understanding its
chemical behavior.
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Identifier Value

IUPAC Name 3,5-dimethylhexanal[1]

Molecular Formula CsH160[2][3][4][5]

Canonical SMILES Cc(C)cc(e)yce=0[1]i6]

InChl=1S/C8H160/c1-7(2)6-8(3)4-5-9/h5, 7-

InChl

8H,4,6H2,1-3H3[1]
InChlKey VWLITIGXNSANSN-UHFFFAOYSA-N[1]
CAS Number 19796-88-4[2][3][4][5]

Physicochemical Properties

A compilation of the known and predicted physicochemical properties of 3,5-Dimethylhexanal
is presented below. It is important to note that some of these values are experimental while
others are computationally predicted.

Property Value Source
Molecular Weight 128.21 g/mol PubChem[1]
Boiling Point 156.7 °C at 760 mmHg Guidechem[7]
93-94 °C at 80 Torr ECHEMI[3]

Density 0.808 g/cm? Guidechem([7]
Refractive Index 1.408 Guidechem[7]
Flash Point 48 °C Guidechem(7]
XLogP3 (Predicted) 2.3 PubChem[1]

Solubility

Aldehydes with more than five
carbons generally exhibit low
solubility in water but are

soluble in organic solvents.[8]

General Knowledge

Melting Point

Not available in cited literature.
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Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3,5-Dimethylhexanal are
not readily available. However, based on general organic chemistry principles, the following
methodologies are proposed.

Synthesis via Hydroformylation of 2,4-Dimethyl-1-
pentene

Hydroformylation, also known as the oxo process, is a primary industrial method for producing
aldehydes from alkenes.[9][10] This reaction involves the addition of a formyl group (-CHO) and
a hydrogen atom across the double bond of an alkene. For the synthesis of 3,5-
Dimethylhexanal, the logical precursor is 2,4-Dimethyl-1-pentene.

General Protocol:

o Catalyst Preparation: A rhodium-based catalyst, such as Rh(CO)z(acac) complexed with a
phosphine ligand (e.g., triphenylphosphine), is typically prepared in a suitable solvent under
an inert atmosphere. The choice of ligand can influence the regioselectivity of the reaction.
[11]

o Reaction Setup: The reaction is carried out in a high-pressure reactor. The alkene (2,4-
Dimethyl-1-pentene), the catalyst solution, and an appropriate solvent are charged into the
reactor.

e Reaction Conditions: The reactor is pressurized with a mixture of carbon monoxide and
hydrogen (synthesis gas), typically in a 1:1 ratio. The reaction is then heated to a
temperature ranging from 40 to 200 °C, with pressures between 10 and 100 atmospheres.[9]
The specific conditions would require optimization for this particular substrate to maximize
the yield of the desired linear aldehyde over its branched isomer.

o Work-up and Isolation: After the reaction is complete, the reactor is cooled, and the pressure
is released. The product mixture is then worked up to separate the aldehyde from the
catalyst and unreacted starting materials. This typically involves extraction and subsequent
purification.
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Purification

Common impurities in aldehyde synthesis include the corresponding alcohol (from reduction)
and carboxylic acid (from oxidation).[12] Purification can be achieved through several methods.

1. Purification by Distillation:
Fractional distillation is a common method for purifying liquid aldehydes.[12]

e Procedure: The crude 3,5-Dimethylhexanal is first washed with a 10% sodium bicarbonate
solution to remove any acidic impurities, followed by washing with water.[12] The organic
layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate) and filtered.
The purified aldehyde is then obtained by fractional distillation under atmospheric or reduced
pressure.[12][13] Given the boiling point, vacuum distillation may be preferred to prevent
thermal degradation.[13]

2. Purification via Bisulfite Adduct Formation:
This method is highly selective for aldehydes and some reactive ketones.[14]

e Procedure: The crude aldehyde is vigorously stirred with a saturated aqueous solution of
sodium bisulfite. The aldehyde forms a solid bisulfite addition product, which can be filtered
off from the organic impurities. The aldehyde can then be regenerated by treating the adduct
with an acid or base.[14]

Chemical Reactivity

The reactivity of 3,5-Dimethylhexanal is characteristic of aldehydes and is dominated by the
chemistry of the carbonyl group.

o Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles. This is the most common reaction type for aldehydes, leading to the formation
of a tetrahedral intermediate.

o Oxidation: Aldehydes are easily oxidized to carboxylic acids.

o Reduction: Aldehydes can be reduced to primary alcohols using reducing agents like sodium
borohydride or lithium aluminum hydride.
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o Acetal Formation: In the presence of an acid catalyst, aldehydes react with alcohols to form
acetals, which can serve as protecting groups for the carbonyl functionality.

Biological Relevance of Branched-Chain Aldehydes

Branched-chain aldehydes, such as 3,5-Dimethylhexanal, are known to be important flavor
and aroma compounds in various foods. They can be formed from the breakdown of amino
acids during fermentation and other food processing methods. In biological systems, aldehydes
are reactive molecules that can participate in various cellular processes and can also be
products of oxidative stress.

Visualizations
Logical Relationship of Dimethylhexanal Isomers

The following diagram illustrates the structural relationship between 3,5-Dimethylhexanal and
its other dimethyl-substituted isomers.
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Caption: Positional isomers of Dimethylhexanal.

General Workflow for Synthesis and Purification

The diagram below outlines a general experimental workflow for the synthesis and purification
of 3,5-Dimethylhexanal.
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Synthesis and Purification Workflow
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Caption: General synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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